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Compound of Interest

Compound Name: Hydrofluoric acid

Cat. No.: B104172

This guide provides researchers, scientists, and drug development professionals with essential
information for selecting appropriate gloves when working with hydrofluoric acid (HF).
Adherence to proper glove selection protocols is critical to prevent severe burns and systemic
toxicity associated with HF exposure.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling of hydrofluoric acid.
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Problem

Possible Cause

Solution

Unsure which glove material to

choose.

Lack of understanding of

chemical resistance properties.

Consult the Glove Material
Compatibility Table below. For
tasks with a high risk of splash
or immersion, select a glove
with a longer breakthrough
time. Always refer to the glove
manufacturer's specific

chemical resistance data.

Suspected pinhole leak during

an experiment.

Glove integrity compromised
due to manufacturing defect or

mechanical damage.

1. Immediately and safely
move away from the work
area. 2. Remove the outer
glove, followed by the inner
glove, without touching the
outer surface of the inner
glove. 3. Wash hands
thoroughly with soap and
water. 4. Inspect hands for any
signs of exposure. If exposure
is suspected, follow
emergency protocols
immediately. 5. Discard the
suspect pair of gloves as
hazardous waste. 6. Before
resuming work, inspect a new

pair of gloves for defects.[1][2]
[3]

Working with a mixture

containing HF.

Other solvents in the mixture
can affect the glove material's

resistance.

The permeation resistance of a
glove can change significantly
when chemicals are mixed.
You should consult the glove
manufacturer's data for the
specific chemical mixture. If
data is unavailable, select a

glove with the best resistance
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to the most aggressive

chemical in the mixture.[4]

This indicates that the glove
material is not providing
adequate protection and
) ) ) should be replaced
Gloves feel stiff, swollen, or Chemical degradation of the , _ ,
) ) immediately. Discard the

discolored after use. glove material.
gloves as hazardous waste
and select an alternative glove
material with better chemical

resistance.[5][6]

Consider double-gloving with a
thinner, more dexterous glove
(e.g., 6 mil nitrile) underneath a
more robust outer glove (e.g.,
) ] neoprene or butyl rubber).[7][8]
Need to perform a task Thicker, more resistant gloves )
- ] ] o ) The outer glove provides the
requiring high dexterity. can limit dexterity. ) ) ) )
primary chemical barrier, while
the inner glove offers some
protection in case of a breach
in the outer glove and can

improve overall dexterity.

Frequently Asked Questions (FAQs)

Q1: What is "breakthrough time" and why is it important?

Al: Breakthrough time is the time it takes for a chemical to permeate through the glove material
and be detected on the inside. A longer breakthrough time indicates a more protective glove for
a specific chemical. It is a critical factor in glove selection for hazardous chemicals like HF.

Q2: Is it acceptable to reuse gloves after working with hydrofluoric acid?

A2: It is strongly recommended to treat all gloves potentially contaminated with HF as single-
use items.[8] Reusing gloves can pose a significant risk of cross-contamination and exposure if
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the glove integrity has been compromised. Contaminated gloves must be disposed of as
hazardous waste.[3]

Q3: How should I inspect my gloves before use?

A3: Before each use, visually inspect gloves for any signs of degradation, such as
discoloration, swelling, cracking, or tears.[1] To check for pinholes, you can inflate the glove
with air and hold it under soapy water or listen for escaping air.[9][10] Do not use gloves that
fail this inspection.

Q4: What is the proper procedure for removing gloves contaminated with HF?

A4: To avoid contact with the contaminated outer surface, grasp the outside of one glove at the
wrist with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in
the gloved hand. Slide the fingers of the ungloved hand under the wrist of the remaining glove
and peel it off from the inside, creating a "bag" for both gloves. Dispose of them immediately in
a designated hazardous waste container. Wash your hands thoroughly with soap and water
afterward.

Q5: Does glove thickness directly correlate with protection?

A5: Generally, a thicker glove provides greater chemical resistance. However, the material of
the glove is the most critical factor. A thin glove made of a highly resistant material can be more
protective than a thick glove made of a less resistant material. Always refer to the
manufacturer's breakthrough time data. Thin, disposable gloves commonly used in laboratories
do not provide sufficient protection against HF.[11]

Glove Material Compatibility for Hydrofluoric Acid

The following table summarizes the performance of common glove materials against
hydrofluoric acid. Breakthrough times can vary based on glove manufacturer, thickness, and
the concentration of HF. Always consult the manufacturer's specific chemical resistance data
for your application.
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Glove Material

Typical Breakthrough Time
(minutes) for concentrated
HF

General Recommendation

Butyl Rubber

> 480

Excellent: Often recommended

for prolonged contact.

Neoprene

> 480

Excellent: Provides good all-
around protection against

acids.

Viton™

> 480

Excellent: Highly resistant to a
broad range of chemicals,

including HF.

Silver Shield®/4H®

> 480

Excellent: A laminate material
with broad chemical
resistance. Often used as an

outer glove.

Nitrile

15 - 60 (depending on

thickness)

Fair to Good (for splash
protection only): Thicker nitrile
gloves (e.g., 22 mil) offer
longer protection. Thin
disposable nitrile gloves are
not recommended for direct
contact but can be used as an
inner glove when double-

gloving.[11]

Natural Rubber (Latex)

Variable, generally poor

Not Recommended: HF

attacks natural rubber.[8]

PVC (Polyvinyl Chloride)

Variable, generally poor

Not Recommended: Offers

poor resistance to HF.

Experimental Protocols
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Glove Material Breakthrough Time Test for Hydrofluoric
Acid (Simplified ASTM F739)

This protocol outlines a simplified method for determining the breakthrough time of a glove
material when exposed to hydrofluoric acid, based on the principles of the ASTM F739
standard.

Objective: To determine the time it takes for hydrofluoric acid to permeate through a sample
of glove material.

Materials:

Glove material sample

e Permeation test cell (as specified in ASTM F739)

o Challenge solution: Hydrofluoric acid of a specific concentration
e Collecting medium (e.g., deionized water or a specific buffer)

¢ Analytical instrument capable of detecting low concentrations of fluoride ions (e.g., ion-
selective electrode, ion chromatograph)

o Personal Protective Equipment (PPE): appropriate gloves, lab coat, splash goggles, and
face shield.

Procedure:

o Sample Preparation: Cut a circular specimen from the palm area of the glove to be tested.
Measure and record its thickness.

o Cell Assembly: Secure the glove material specimen between the two chambers of the
permeation cell, ensuring a leak-proof seal.

e Introduction of Solutions: Introduce the hydrofluoric acid (challenge solution) into the outer
chamber of the cell, in contact with the exterior surface of the glove material. Fill the inner
chamber with the collecting medium.
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o Sampling and Analysis: At regular intervals, withdraw a small aliquot of the collecting
medium from the inner chamber. Analyze the aliquot for the presence of fluoride ions using a
pre-calibrated analytical instrument.

o Breakthrough Time Determination: The breakthrough time is the time elapsed from the initial
contact of the HF with the glove material to the first detection of fluoride ions in the collecting
medium at a specified permeation rate (e.g., 0.1 pg/cm?/min as per ASTM F739).[12]

o Data Recording: Record the breakthrough time in minutes. Note any visible changes to the
glove material (e.g., swelling, discoloration, degradation).

Visual Guides
Logical Workflow for HF Glove Selection
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Caption: Decision workflow for selecting appropriate gloves for handling hydrofluoric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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